Cas no 2229309-28-6 (1-(2-methoxy-4-nitrophenyl)prop-2-en-1-ol)

• Product Name: 1-(2-methoxy-4-nitrophenyl)prop-2-en-1-ol
• CAS No: 2229309-28-6
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 6219467
• PubChem ID: 165967665
• Update Time: 2025-05-24

1-(2-methoxy-4-nitrophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-4-nitrophenyl)prop-2-en-1-ol
• EN300-1760129
• 2229309-28-6

• Inchi： 1S/C10H11NO4/c1-3-9(12)8-5-4-7(11(13)14)6-10(8)15-2/h3-6,9,12H,1H2,2H3
• InChI Key： UGWRVLKXKQZPPW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C=C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.3Ų

Additional information on 1-(2-methoxy-4-nitrophenyl)prop-2-en-1-ol

Introduction to 1-(2-methoxy-4-nitrophenyl)prop-2-en-1-ol (CAS No: 2229309-28-6)

1-(2-methoxy-4-nitrophenyl)prop-2-en-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2229309-28-6, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a conjugated system of a phenyl ring substituted with both methoxy and nitro groups, along with an allylic alcohol functional group, exhibits unique chemical and biological properties that make it a valuable scaffold for drug discovery and development.

The molecular structure of 1-(2-methoxy-4-nitrophenyl)prop-2-en-1-ol consists of a benzene ring substituted at the 2-position with a methoxy group (-OCH₃) and at the 4-position with a nitro group (-NO₂). This arrangement creates a system rich in electronic interactions, which can influence its reactivity, solubility, and interaction with biological targets. The presence of the prop-2-en-1-ol moiety introduces a double bond adjacent to the phenyl ring, enhancing its potential for further functionalization and derivatization.

In recent years, there has been growing interest in phenyl derivatives as pharmacophores due to their ability to interact with various biological receptors and enzymes. The combination of methoxy and nitro groups in 1-(2-methoxy-4-nitrophenyl)prop-2-en-1-ol imparts both electron-donating and electron-withdrawing effects, which can fine-tune the compound's binding affinity and selectivity. This balance makes it an attractive candidate for designing molecules with specific therapeutic profiles.

One of the most compelling aspects of 1-(2-methoxy-4-nitrophenyl)prop-2-en-1-ol is its potential application in the development of novel therapeutic agents. Current research in medicinal chemistry increasingly focuses on identifying compounds that can modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The structural features of this compound suggest that it may possess inhibitory activity against enzymes like cyclooxygenases (COX), lipoxygenases (LOX), or other targets relevant to these conditions.

Recent studies have highlighted the importance of allylic alcohols in drug design due to their ability to participate in various chemical reactions, including oxidation, reduction, and coupling reactions. The allylic alcohol group in 1-(2-methoxy-4-nitrophenyl)prop-2-en-1-ol provides a versatile handle for further chemical manipulation, allowing researchers to explore diverse chemical space and optimize pharmacological properties. For instance, functionalization at this position could lead to the development of prodrugs or analogs with improved bioavailability or targeted delivery mechanisms.

The nitro group in the structure also plays a crucial role in determining the compound's reactivity and biological activity. Nitroaromatic compounds are well-known for their pharmacological effects, ranging from antimicrobial to anticancer properties. The electron-withdrawing nature of the nitro group can enhance binding interactions with biological targets by influencing electronic distributions across the molecule. Additionally, nitro groups can be reduced to amine derivatives under specific conditions, opening up possibilities for generating new analogs with altered properties.

From a synthetic chemistry perspective, 1-(2-methoxy-4-nitrophenyl)prop-2-en-1-ol represents an interesting challenge due to its complex substitution pattern. Advanced synthetic methodologies such as cross-coupling reactions, palladium-catalyzed transformations, and organometallic chemistry are often employed to construct such molecules efficiently. The development of novel synthetic routes not only facilitates access to this compound but also contributes to the broader toolkit available for constructing related scaffolds.

In conclusion, 1-(2-methoxy-4-nitrophenyl)prop-2-en-1-ol (CAS No: 2229309-28-6) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of electronic and steric features makes it a promising candidate for further exploration as a lead molecule or intermediate in drug discovery programs. As research continues to uncover new therapeutic targets and innovative synthetic strategies, compounds like this will remain at the forefront of medicinal chemistry innovation.